Physicochemical Profile vs. Methylphenidate
The target compound exhibits a lower computed lipophilicity (XLogP3‑AA = 1.9) and a smaller topological polar surface area (TPSA = 25.4 Ų) than the reference CNS agent methylphenidate (XLogP3 = 2.4; TPSA = 38.3 Ų). Additionally, the target compound has zero hydrogen‑bond donors versus one in methylphenidate [1][2]. These differences suggest a distinct passive permeability profile and potentially reduced hydrogen‑bonding interactions with off‑target proteins.
Methylphenidate: XLogP3 2.4, TPSA 38.3 Ų, HBD 1
| Evidence Dimension | Computed lipophilicity, polar surface area, and hydrogen‑bond donor count |
|---|---|
| Target Compound Data | XLogP3‑AA = 1.9; TPSA = 25.4 Ų; HBD = 0; HBA = 2; MW = 189.25 g·mol⁻¹ |
| Comparator Or Baseline | Methylphenidate: XLogP3 = 2.4; TPSA = 38.3 Ų; HBD = 1; HBA = 3; MW = 233.31 g·mol⁻¹ |
| Quantified Difference | ΔXLogP = −0.5; ΔTPSA = −12.9 Ų; ΔHBD = −1 |
| Conditions | Properties computed by XLogP3, Cactvs, and PubChem release 2021.05.07 [1][2] |
Why This Matters
The lower TPSA and absence of hydrogen‑bond donors may translate into superior passive membrane flux, a critical factor when selecting a starting scaffold for CNS‑penetrant probe molecules.
- [1] PubChem CID 137703787. 2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703787 View Source
- [2] PubChem CID 4158. Methylphenidate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4158 View Source
